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Compound of Interest

Compound Name: Oseltamivir impurity-10

Cat. No.: B12310145

Get Quote

Case ID: OSE-IMP-10-PUR Status: Active Support Target Analyte: Oseltamivir Impurity-10
(Diallyl Analog) Applicability: Process Chemistry, Analytical Development, QC Release

Testing[1]

Impurity Profile & Identification
Before attempting purification, confirm the identity of the target impurity. In the context of

Oseltamivir Phosphate synthesis—specifically routes utilizing allylic amine protection or

reagents—Impurity-10 is widely classified as the tertiary amine side-product where the primary

amine at position C5 is substituted with two allyl groups.[1]
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Property Specification

Common Name Oseltamivir Impurity-10

Chemical Name

Ethyl (3R,4R,5S)-4-acetamido-5-

(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-ene-

1-carboxylate

CAS Registry 651324-09-3

Molecular Formula C₂₂H₃₆N₂O₄

Molecular Weight 392.54 g/mol

Structural Feature

Contains a bulky, hydrophobic N,N-diallylamino

group at C5 instead of the primary amino group

found in Oseltamivir.[1][2][3]

Relative Retention (RRT)

~1.8 – 2.2 (Method Dependent; elutes

significantly later than API due to high

lipophilicity)

Technical Note: This impurity is distinct from the N-monoallyl analog.[1] The presence of two

allyl chains drastically increases hydrophobicity, making Reverse Phase (RP) chromatography

the most effective separation tool.

Root Cause Analysis: Origin & Formation
Understanding the formation pathway is critical for upstream control and downstream

purification.

Synthesis Context: Impurity-10 typically arises in non-azide synthetic routes (e.g., the "Roche"

or "Allylamine" route) where diallylamine is used as a nucleophile or where allylation is used to

protect the nitrogen.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/CN108047077B/en
https://pubchem.ncbi.nlm.nih.gov/compound/11961752
https://clearsynth.com/product/n-nitroso-oseltamivir-impurity
https://patents.google.com/patent/CN108047077B/en
https://patents.google.com/patent/CN108047077B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Over-Alkylation: During the introduction of the amine functionality using allylic reagents,

over-alkylation can occur, producing the tertiary amine (diallyl) alongside the desired

secondary or primary amine precursors.

Incomplete Deprotection: If N,N-diallyl protection is used, failure to completely remove both

allyl groups (usually via Pd-catalyzed deallylation) leaves this impurity in the final matrix.

Pathway Diagram (Synthesis & Impurity Formation)[1]
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Caption: Formation pathway of Impurity-10 via incomplete deprotection or over-alkylation in

allylamine-based synthetic routes.

Purification Protocols
Choose the protocol based on your objective: Analytical Isolation (mg scale for

characterization) or Process Removal (g/kg scale for API cleanup).

Protocol A: Preparative HPLC Isolation (High Purity)
Objective: Isolate >50 mg of Impurity-10 for use as a Reference Standard.[1]

Mechanism: Exploits the significant hydrophobicity difference. The diallyl group acts as a

"grease anchor," causing Impurity-10 to retain strongly on C18 stationary phases compared to

the polar Oseltamivir.[1]

Workflow:

Column Selection: C18 (Octadecyl) or C8. A high-carbon-load C18 is preferred for maximum

resolution.[1]
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Recommended: Phenomenex Luna C18(2) or Waters XBridge C18.

Mobile Phase:

A: 0.1% Formic Acid in Water (or 10mM Ammonium Bicarbonate pH 9.0 for better peak

shape of basic amines).

B: Acetonitrile (ACN).

Gradient Strategy:

Impurity-10 is very non-polar.[1] Standard API gradients often wash it out in the waste

step. You must extend the high-organic hold.

Step-by-Step Method:

Parameter Setting

Column Prep C18 (250 x 21.2 mm, 10 µm)

Flow Rate 15 - 20 mL/min

Wavelength 215 nm (Amide absorption)

Gradient

0-10 min: 20% B (Elute API) 10-25 min: 20% ->

80% B (Linear Ramp) 25-35 min: 80% B (Hold

for Impurity-10)

Expected Result: Oseltamivir elutes early (~5-8 min). Impurity-10 elutes late (~28-32 min)

during the high-organic wash. Collect the late fraction.

Protocol B: Chemical Extraction (Enrichment Strategy)
Objective: Remove Impurity-10 from crude API mixture.[1]

Mechanism: pKa Manipulation. While both are amines, the tertiary amine (Impurity-10) is more

lipophilic. It can be selectively extracted into non-polar solvents at a controlled pH where the

API remains in the aqueous phase or precipitates as a salt.
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Dissolution: Dissolve crude Oseltamivir Phosphate in water.

Basification: Adjust pH to 10–11 using NaOH. Both API and Impurity-10 are now free bases.

Selective Wash:

Extract with a non-polar solvent like n-Heptane or Hexane.

Rationale: The highly lipophilic diallyl impurity partitions into Heptane. The more polar

Oseltamivir free base prefers the aqueous phase or requires a more polar solvent (like

Ethyl Acetate/DCM) to extract efficiently.

Layer Separation: Discard the Heptane layer (contains Impurity-10).

Recovery: Extract the aqueous layer with Ethyl Acetate or Dichloromethane to recover the

purified Oseltamivir.

Troubleshooting & FAQs
Q1: I see a late-eluting peak in my HPLC, but how do I
confirm it is Impurity-10 without a standard?
Answer: Check the UV spectrum and MS data.

UV: Similar to Oseltamivir (end absorption ~205-215 nm) but often lower intensity due to

broadening.[1]

MS: Look for the parent ion [M+H]⁺ = 393.3.

Oseltamivir [M+H]⁺ = 313.4.

Difference = +80 Da (Two Allyl groups [2 x 41] minus two Hydrogens [2 x 1] + substitution

mechanics? Actually: +80 mass units corresponds exactly to replacing 2 H with 2 Allyl

(C3H5) is not correct math.

Correction: Oseltamivir (MW 312). Impurity-10 (MW 392).[1][4][5] Delta = 80.

Replacement of -NH2 (16) with -N(Allyl)2 (N + 82) = Net +66? No.
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Let's trace: Oseltamivir has -NH2.[1] Impurity 10 has -N(CH2CH=CH2)2.[1]

-NH2 (Mass 16).[1] -N(C3H5)2 (Mass 14 + 41 + 41 = 96).[1] Difference = 80.

Yes, Delta Mass = +80 Da.

If you see M+H 393, it is highly likely Impurity-10.[1]

Q2: Impurity-10 is co-eluting with another non-polar
impurity (e.g., Impurity 61).[1] How do I separate them?
Answer: Switch selectivity using Phenyl-Hexyl columns. The pi-pi interaction with the allyl

double bonds in Impurity-10 provides unique selectivity compared to saturated alkyl impurities.

[1] Alternatively, use Methanol instead of Acetonitrile, as Methanol offers different solvation for

the allyl groups.

Q3: Can I remove Impurity-10 by recrystallization?
Answer: Yes, but it depends on the salt form.

Phosphate Salt: Oseltamivir Phosphate crystallizes well from Methanol/Ethanol. Impurity-10

phosphate is likely more soluble in alcohols due to the lipophilic tails.

Protocol: Recrystallize from hot Ethanol. Cool slowly. The Impurity-10 should remain in the

mother liquor.[1] If levels are high (>1%), a pre-purification (heptane wash of free base) is

recommended before crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12310145/docs#technical-support-center-oseltamivir-
impurity-10-purification-strategy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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